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The quest for efficient, stable, and environmentally benign photovoltaic technologies is a

cornerstone of renewable energy research. While lead-halide perovskite solar cells have

demonstrated remarkable power conversion efficiencies, concerns over lead toxicity have

spurred the investigation of less hazardous alternatives. Among these, bismuth iodide (BiI3)-

based solar cells have emerged as a promising candidate due to their non-toxic nature and

inherent stability. This guide provides an objective comparison of bismuth iodide solar cells

with established and emerging photovoltaic technologies, supported by experimental data and

detailed methodologies.

Performance Metrics: A Comparative Overview
The performance of a solar cell is primarily evaluated by four key parameters: Power

Conversion Efficiency (PCE), Open-Circuit Voltage (Voc), Short-Circuit Current Density (Jsc),

and Fill Factor (FF). The following table summarizes the typical performance metrics for

bismuth iodide-based solar cells and other leading photovoltaic technologies.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b085570#bc-rfq
https://www.benchchem.com/product/b085570/docs?utm_src=pdf-body#a-comparative-guide-to-bismuth-iodide-solar-cells-efficiency-and-stability-analysis
https://www.benchchem.com/product/b085570/docs?utm_src=pdf-body#a-comparative-guide-to-bismuth-iodide-solar-cells-efficiency-and-stability-analysis
https://www.benchchem.com/product/b085570/docs?utm_src=pdf-body#a-comparative-guide-to-bismuth-iodide-solar-cells-efficiency-and-stability-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solar Cell
Technology

Power
Conversion
Efficiency
(PCE) (%)

Open-Circuit
Voltage (Voc)
(V)

Short-Circuit
Current
Density (Jsc)
(mA/cm²)

Fill Factor (FF)
(%)

Bismuth Iodide

(BiI3) Based

- Pure BiI3 ~1.2% ~0.6 ~5.3 ~38%

- Silver Bismuth

Iodide (AgBiI4,

Ag2BiI5, etc.)

up to 5.56%[1] 0.5 - 0.8[2] 5 - 10 50 - 60%[3]

Lead-Halide

Perovskite (e.g.,

MAPbI3)

>25%[4] 1.0 - 1.2 22 - 25 75 - 85%

Monocrystalline

Silicon (c-Si)
~26% ~0.7 ~40 >80%[5]

Cadmium

Telluride (CdTe)
>22%[6] ~0.85 ~30 ~75%[6]

Copper Indium

Gallium Selenide

(CIGS)

>23%[7] ~0.7 ~35 - 40 ~80%[8]

Note: The values presented are representative and can vary based on specific device

architecture, fabrication methods, and measurement conditions.

Stability Under Environmental Stress
The operational lifetime of a solar cell is critically dependent on its stability under various

environmental stressors such as humidity, heat, and continuous illumination. Bismuth iodide-

based materials are known for their superior intrinsic stability compared to their lead-halide

perovskite counterparts.
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Solar Cell
Technology

Humidity Stability Thermal Stability
Light Stability
(Photostability)

Bismuth Iodide (BiI3)

Based

High intrinsic stability

in ambient air.[9]

Generally stable up to

moderate

temperatures.

Good photostability

has been reported.

Lead-Halide

Perovskite

Prone to degradation

in the presence of

moisture.[10]

Can undergo phase

transitions and

decomposition at

elevated

temperatures.

Susceptible to light-

induced degradation.

Monocrystalline

Silicon (c-Si)

Excellent, requires

encapsulation.

Very stable over a

wide temperature

range.

Excellent, very low

degradation.

Cadmium Telluride

(CdTe)

Good, requires robust

encapsulation.
High thermal stability.

Generally stable

under illumination.

Copper Indium

Gallium Selenide

(CIGS)

Sensitive to moisture,

requires excellent

encapsulation.

Good thermal stability.
Can exhibit some

light-soaking effects.

Standardized stability testing protocols, such as those from the International Summit on

Organic Photovoltaic Stability (ISOS), are crucial for objective comparisons.[11][12] For

instance, the ISOS-D-1 protocol assesses shelf life in the dark under ambient conditions, while

the ISOS-L protocols evaluate operational stability under continuous illumination.[11][13] Silver

bismuth iodide solar cells have shown the ability to retain about 95% of their initial efficiency

after 30 days under environmental conditions.[14] Another study on AgBi0.5Sb1.5I7 solar cells

showed that 85% of the initial efficiency was retained after 43 days of storage in a drybox.[3]

Experimental Protocols
A. Fabrication of Solution-Processed Bismuth Iodide
Solar Cells
This protocol outlines a typical procedure for fabricating a bismuth iodide-based solar cell in a

standard n-i-p (substrate/ETL/absorber/HTL/contact) architecture.
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1. Substrate Preparation:

Fluorine-doped tin oxide (FTO) coated glass substrates are sequentially cleaned in an
ultrasonic bath with detergent, deionized water, isopropanol, and acetone.
The substrates are then dried with a nitrogen gun and treated with UV-Ozone for 15-20
minutes to enhance wettability.

2. Electron Transport Layer (ETL) Deposition:

A compact layer of titanium dioxide (c-TiO₂) is often deposited by spin-coating a precursor
solution (e.g., titanium diisopropoxide bis(acetylacetonate) in isopropanol) onto the FTO
substrate, followed by annealing at high temperatures (e.g., 500°C).
Optionally, a mesoporous TiO₂ (m-TiO₂) layer can be spin-coated on top of the compact layer
to improve the interface with the absorber layer.

3. Bismuth Iodide Absorber Layer Deposition:

A precursor solution is prepared by dissolving BiI₃ powder in a suitable solvent or solvent
mixture, such as N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[15]
The BiI₃ solution is spin-coated onto the ETL in an inert atmosphere (e.g., a nitrogen-filled
glovebox).
The film is then annealed at a specific temperature (e.g., 100-150°C) to promote
crystallization and remove residual solvent.

4. Hole Transport Layer (HTL) Deposition:

A solution of a hole-transporting material, such as Spiro-OMeTAD or P3HT, is prepared in a
solvent like chlorobenzene, often with additives like Li-TFSI and tBP to improve conductivity.
The HTL solution is spin-coated on top of the bismuth iodide layer.

5. Metal Contact Deposition:

A top metal contact, typically gold (Au) or silver (Ag), is deposited by thermal evaporation

through a shadow mask to define the active area of the solar cell.
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Fabrication workflow for a solution-processed bismuth iodide solar cell.

B. Characterization of Solar Cell Performance

1. Current Density-Voltage (J-V) Measurement:

The J-V characteristics of the fabricated solar cell are measured using a solar simulator
under standard test conditions (STC): AM1.5G spectrum, 1000 W/m² irradiance, and 25°C
cell temperature.[5]
A source measure unit (SMU) is used to apply a voltage sweep to the cell and measure the
resulting current.[16]
From the J-V curve, the key performance parameters (PCE, Voc, Jsc, and FF) are extracted.
[17][18]

2. External Quantum Efficiency (EQE) Measurement:

EQE, also known as Incident Photon-to-Current Conversion Efficiency (IPCE), measures the

ratio of charge carriers collected by the solar cell to the number of incident photons of a

given energy.[19]

The measurement is performed using a dedicated setup consisting of a light source, a

monochromator to select specific wavelengths, and a calibrated reference photodiode.[20]

[21]

The solar cell is illuminated with monochromatic light at various wavelengths, and the

resulting short-circuit current is measured.

The EQE spectrum provides insights into the light harvesting and charge collection efficiency

of the device across the solar spectrum.[10]
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Workflow for the characterization of solar cell performance.

Conclusion and Future Outlook

Bismuth iodide-based solar cells present a compelling non-toxic alternative to lead-halide

perovskites. While their power conversion efficiencies currently lag behind established

technologies, significant progress has been made in improving their performance through

compositional engineering and device optimization. The inherent stability of bismuth iodide
compounds is a major advantage that warrants further investigation. Future research will likely

focus on reducing defect densities in the absorber layer, optimizing interfacial energetics, and

developing scalable fabrication processes to unlock the full potential of this promising class of

photovoltaic materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Advancements and prospects for eco-friendly, high-performance silver bismuth halide
solar cells - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. pubs.acs.org [pubs.acs.org]

4. researchgate.net [researchgate.net]

5. ocw.tudelft.nl [ocw.tudelft.nl]

6. docs.nrel.gov [docs.nrel.gov]

7. pveducation.org [pveducation.org]

8. pv-tech.org [pv-tech.org]

9. Solution processed bismuth oxyiodide (BiOI) thin films and solar cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. jku.at [jku.at]

11. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

12. Perovskite Solar Cell Stability: Comprehensive Guide, Testing ISOS Protocols, and Tools
for Long-Term Reliability — Fluxim [fluxim.com]

13. Big data driven perovskite solar cell stability analysis - PMC [pmc.ncbi.nlm.nih.gov]

14. Improving performance and stability of silver bismuth iodide solar cells using carbon
nanotubes in the hole transport layer [ppam.semnan.ac.ir]

15. conservancy.umn.edu [conservancy.umn.edu]

16. ossila.com [ossila.com]

17. Measurement Techniques for Perovskite Solar Cells | Fluxim — Fluxim [fluxim.com]

18. ossila.com [ossila.com]

19. enlitechnology.com [enlitechnology.com]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085570?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912501/
https://www.researchgate.net/publication/371002483_A_Semitransparent_Silver-Bismuth_Iodide_Solar_Cell_with_V_oc_above_08_V_for_Indoor_Photovoltaics
https://pubs.acs.org/doi/10.1021/acsaem.0c00712
https://www.researchgate.net/figure/Efficiency-chart-of-perovskite-sensitized-solar-cells_tbl1_260430510
https://ocw.tudelft.nl/wp-content/uploads/solar_energy_section_9_1_9_3.pdf
https://docs.nrel.gov/docs/fy23osti/85320.pdf
https://www.pveducation.org/pvcdrom/cigs-solar-cells-overview
https://www.pv-tech.org/wp-content/uploads/legacy-publication-pdfs/046a283930-cigs-thinfilm-solar-cells-breakthroughs-for-further-efficiency-improvements.pdf
https://pubmed.ncbi.nlm.nih.gov/37171099/
https://pubmed.ncbi.nlm.nih.gov/37171099/
https://www.jku.at/fileadmin/gruppen/166/Publikationen/Thesis/Moser_Master.pdf
https://www.fluxim.com/research-blogs/isos-protocols-stability-perovskite-solar-cells
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://www.fluxim.com/perovskite-solarcell-stability-isos-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC9741627/
https://ppam.semnan.ac.ir/article_7273.html
https://ppam.semnan.ac.ir/article_7273.html
https://conservancy.umn.edu/server/api/core/bitstreams/a0943d1b-4264-4dfa-bb14-02dda20202b0/content
https://www.ossila.com/pages/measuring-i-v-curves-ossila-solar-cell-testing
https://www.fluxim.com/measurement-techniques-perovskite-solar-cells
https://www.ossila.com/pages/solar-cells-low-device-metrics
https://enlitechnology.com/blog/quantum-efficiency-02/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


20. e3s-conferences.org [e3s-conferences.org]

21. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Bismuth Iodide Solar Cells:
Efficiency and Stability Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085570/docs#a-comparative-guide-to-bismuth-
iodide-solar-cells-efficiency-and-stability-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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